Cas no 35036-93-2 (4-bromo-2,1,3-benzoxadiazole)

4-bromo-2,1,3-benzoxadiazole structure
4-bromo-2,1,3-benzoxadiazole structure
Product Name:4-bromo-2,1,3-benzoxadiazole
CAS No:35036-93-2
MF:C6H3BrN2O
MW:199.004820108414
CID:295289
PubChem ID:607823
Update Time:2025-11-02

4-bromo-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole,4-bromo-
    • 4-bromo-2,1,3-benzoxadiazole
    • 4-Bromobenzo[c][1,2,5]oxadiazole
    • 4-Bromobenzofurazan
    • Benzofurazan,4-bromo-
    • 4-Bromo-2,1,3-Benzoxadiozle
    • 35036-93-2
    • ZB0729
    • F74179
    • bromobenzofurazan
    • 4-bromo-2,1,3-benzoxodiazole
    • SCHEMBL1420436
    • Benzofurazan, 4-bromo-
    • 4-Bromo-2,1,3-benzoxadiazole #
    • EN300-130528
    • SY151889
    • CS-0343148
    • Z1198638843
    • MFCD18451264
    • 4-benzo[c]furazanyl bromide
    • AKOS006321509
    • DB-340095
    • Inchi: 1S/C6H3BrN2O/c7-4-2-1-3-5-6(4)9-10-8-5/h1-3H
    • InChI Key: FXQKWDMHOOXMRV-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C1=NON=2

Computed Properties

  • Exact Mass: 197.94288g/mol
  • Monoisotopic Mass: 197.94288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.9Ų

4-bromo-2,1,3-benzoxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B305555-5mg
4-bromo-2,1,3-benzoxadiazole
35036-93-2
5mg
$ 50.00 2022-06-01
TRC
B305555-10mg
4-bromo-2,1,3-benzoxadiazole
35036-93-2
10mg
$ 95.00 2022-06-01
TRC
B305555-50mg
4-bromo-2,1,3-benzoxadiazole
35036-93-2
50mg
$ 320.00 2022-06-01
Alichem
A019094400-5g
4-Bromobenzo[c][1,2,5]oxadiazole
35036-93-2 97%
5g
$1015.05 2023-09-02
Alichem
A019094400-10g
4-Bromobenzo[c][1,2,5]oxadiazole
35036-93-2 97%
10g
$1353.40 2023-09-02
Alichem
A019094400-25g
4-Bromobenzo[c][1,2,5]oxadiazole
35036-93-2 97%
25g
$2508.48 2023-09-02
Enamine
EN300-130528-0.05g
4-bromo-2,1,3-benzoxadiazole
35036-93-2 95%
0.05g
$226.0 2023-07-06
Enamine
EN300-130528-0.1g
4-bromo-2,1,3-benzoxadiazole
35036-93-2 95%
0.1g
$337.0 2023-07-06
Enamine
EN300-130528-0.25g
4-bromo-2,1,3-benzoxadiazole
35036-93-2 95%
0.25g
$481.0 2023-07-06
Enamine
EN300-130528-0.5g
4-bromo-2,1,3-benzoxadiazole
35036-93-2 95%
0.5g
$758.0 2023-07-06

Additional information on 4-bromo-2,1,3-benzoxadiazole

Recent Advances in the Application of 4-Bromo-2,1,3-benzoxadiazole (CAS: 35036-93-2) in Chemical Biology and Pharmaceutical Research

4-Bromo-2,1,3-benzoxadiazole (4-Br-BOD), with the CAS number 35036-93-2, is a versatile heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research. This fluorescent probe and reactive intermediate is widely utilized in the development of sensors, bioimaging agents, and pharmaceutical intermediates. Recent studies have highlighted its unique photophysical properties, reactivity, and potential applications in drug discovery and diagnostics.

One of the key advancements in the use of 4-Br-BOD is its role as a fluorescent labeling reagent for biomolecules. Researchers have exploited its high fluorescence quantum yield and stability under physiological conditions to develop sensitive probes for detecting thiols, reactive oxygen species (ROS), and other biologically relevant analytes. For instance, a 2023 study published in Analytical Chemistry demonstrated the use of 4-Br-BOD derivatives for real-time imaging of glutathione (GSH) in live cells, offering insights into redox homeostasis and oxidative stress.

In pharmaceutical chemistry, 4-Br-BOD serves as a critical building block for the synthesis of novel drug candidates. Its bromine moiety allows for facile functionalization via cross-coupling reactions, enabling the construction of diverse molecular scaffolds. A recent publication in Journal of Medicinal Chemistry reported the incorporation of 4-Br-BOD into kinase inhibitors, resulting in compounds with enhanced selectivity and potency. The study underscored the compound's utility in structure-activity relationship (SAR) studies and lead optimization.

Another emerging application of 4-Br-BOD is in the development of theranostic agents, which combine diagnostic and therapeutic functions. Researchers have conjugated 4-Br-BOD with targeting ligands and cytotoxic payloads to create multifunctional systems capable of precise tumor imaging and targeted drug delivery. A 2024 preclinical study highlighted the potential of such conjugates in overcoming drug resistance in cancer therapy, paving the way for future clinical translation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 4-Br-BOD-based compounds. Ongoing research aims to address these limitations through structural modifications and formulation strategies. The continuous exploration of 4-Br-BOD's chemical space underscores its enduring relevance in advancing chemical biology and pharmaceutical sciences.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.